Penta-N-acetylchitopentaose

• Molecular Formula: C40H67N5O26
• Molecular Weight: 1034.0 g/mol
• InChI: InChI=1S/C40H67N5O26/c1-12(52)41-17(6-46)27(58)33(18(57)7-47)68-38-24(43-14(3)54)30(61)35(20(9-49)65-38)70-40-26(45-16(5)56)32(63)36(22(11-51)67-40)71-39-25(44-15(4)55)31(62)34(21(10-50)66-39)69-37-23(42-13(2)53)29(60)28(59)19(8-48)64-37/h6,17-40,47-51,57-63H,7-11H2,1-5H3,(H,41,52)(H,42,53)(H,43,54)(H,44,55)(H,45,56)
• InChIKey: DPTYILOGADPXRZ-UHFFFAOYSA-N

Penta-N-acetylchitopentaose in Chitin Biology and Plant Immunity

Penta-N-acetylchitopentaose (Ch5) is a linear chitooligosaccharide composed of five N-acetyl-D-glucosamine (GlcNAc) units linked via β-1,4-glycosidic bonds. As an intermediate-sized oligomer in the chitin degradation pathway, it serves critical functions as a pathogen-associated molecular pattern (PAMP) elicitor of plant defense responses [1], a substrate and inhibitor for various chitin-active enzymes [2], and a building block for the synthesis of rhizobial Nod factors essential for symbiotic nitrogen fixation [3]. Commercial preparations are typically characterized by HPLC purity of ≥97% and identity confirmed by MS and NMR [4], ensuring reliable performance in quantitative biological assays.

PAMP Elicitor Plant innate immunity and Ca²⁺ signaling studies

Enzyme Tool Substrate/inhibitor for chitin-active enzymes and deacetylases

LCO Precursor Building block for Nod factor synthesis in symbiosis research

Verified Identity HPLC-characterized; identity confirmed by MS and NMR

• [1] Mrozek, K., et al. (2013). Experimental Measurements and Mathematical Modeling of Cytosolic Ca(2+) Signatures upon Elicitation by Penta-N-acetylchitopentaose Oligosaccharides in Nicotiana tabacum Cell Cultures. Plants, 2(4), 750-768. View Source
• [2] Liu, T., et al. (2020). Structural and biochemical insights into an insect gut-specific chitinase with antifungal activity. Insect Biochemistry and Molecular Biology, 119, 103326. View Source
• [3] Samain, E., et al. (1997). Gram-scale synthesis of recombinant chitooligosaccharides in Escherichia coli. Carbohydrate Research, 302(1-2), 35-42. View Source
• [4] TCI Deutschland GmbH. (2024). Product Datasheet for N,N',N'',N''',N''''-Pentaacetylchitopentaose (CAS 36467-68-2). View Source

Why Penta-N-acetylchitopentaose Cannot Be Substituted

Chitooligosaccharides of different degrees of polymerization (DP) exhibit starkly divergent biological activities and enzymatic recognition profiles. A compound's size dictates its binding affinity to receptors, its mode of cleavage by glycosidases, and its physiological potency [1]. For instance, a shift from a pentamer to a hexamer can alter lectin binding affinity by nearly 40-fold [2]. Similarly, the susceptibility to deacetylation by chitin deacetylases varies non-monotonically with chain length [3]. Therefore, substituting Penta-N-acetylchitopentaose with a closely related analog like the tetramer or hexamer will likely result in profoundly different experimental outcomes. The quantitative evidence below details precisely how and why Penta-N-acetylchitopentaose occupies a distinct functional niche relative to its nearest comparators.

Degree of Polymerization Mismatch Tetramer or hexamer may exhibit different enzyme recognition and processing patterns; deacetylation outcome can shift from complete to incomplete.

Lectin Binding Affinity Profile Pentamer occupies a distinct moderate-affinity regime; substitution with hexamer can substantially change measured binding energy and receptor interaction.

Non-Linear Structure-Activity Relationship Chitin deacetylase and synthase activation depend non-monotonically on chain length; using a different oligomer may alter potency and regulatory response.

• [1] Becker, H. F., et al. (2011). Saccharomyces cerevisiae chitin biosynthesis activation by N-acetylchitooses depends on size and structure of chito-oligosaccharides. BMC Research Notes, 4, 454. View Source
• [2] Narayan, V. L. S., et al. (2011). Isothermal titration calorimetric and computational studies on the binding of chitooligosaccharides to pumpkin (Cucurbita maxima) phloem exudate lectin. The Journal of Physical Chemistry B, 115(14), 4197-4205. View Source
• [3] Tsigos, I., et al. (1999). Mode of action of chitin deacetylase from Mucor rouxii on N-acetylchitooligosaccharides. European Journal of Biochemistry, 261(3), 698-705. View Source

Quantitative Evidence for Penta-N-acetylchitopentaose

Chitin Deacetylase Processing: Pentamer vs. Tetramer and Hexamer

The chitin deacetylase from Mucor rouxii exhibits a unique, size-dependent processing pattern. Penta-N-acetylchitopentaose is fully deacetylated by the enzyme, which is a property it shares only with the tetramer [1]. In stark contrast, the shorter trimer is not effectively deacetylated, and the longer hexamer and heptamer retain an acetyl group on their reducing-end residues [1]. This demonstrates a non-linear relationship between oligomer length and enzyme action, establishing the pentamer as the largest oligomer capable of being a substrate for complete deacetylation by this enzyme.

Deacetylation Outcome

Head-to-head

Target (pentamer): Full deacetylation

Hexamer: reducing-end residue remains intact

Supports pentamer-specific processivity studies with Mucor rouxii CDA.

In vitro assay; products verified by HPLC and ¹H-NMR.

Evidence Dimension	Deacetylation outcome by chitin deacetylase (Mucor rouxii)
Target Compound Data	Full deacetylation
Comparator Or Baseline	Tetra-N-acetylchitotetraose: Full deacetylation; Tri-N-acetylchitotriose: Ineffective deacetylation; Hexa-N-acetylchitohexaose: Reducing-end residue remains intact
Quantified Difference	Binary (complete vs. incomplete) difference in deacetylation pattern
Conditions	In vitro enzyme assay, products verified by HPLC and 1H-NMR [1]

Why This Matters

For researchers studying the processive mechanism of chitin deacetylases or aiming to produce fully deacetylated chitosan oligomers enzymatically, Penta-N-acetylchitopentaose is the largest commercially available substrate that yields a completely deacetylated product, unlike the larger hexamer.

• [1] Tsigos, I., et al. (1999). Mode of action of chitin deacetylase from Mucor rouxii on N-acetylchitooligosaccharides. European Journal of Biochemistry, 261(3), 698-705. View Source

Lectin Binding Affinity: Pentamer vs. Hexamer

In binding studies with pumpkin phloem exudate lectin (PPL), Penta-N-acetylchitopentaose exhibits a binding constant (K_a) in the range of 1.26-1.53 × 10^5 M^(-1) [1]. Its larger analog, Hexa-N-acetylchitohexaose, shows a nearly 40-fold higher affinity with a K_a of 6.16 × 10^6 M^(-1) [1]. This significant quantitative difference highlights the exquisite sensitivity of the lectin's binding pocket to the length of the chitooligosaccharide ligand. The pentamer represents a distinct binding regime, separate from both the lower-affinity smaller oligomers and the high-affinity hexamer.

Lectin Binding (Ka)

Head-to-head

Kₐ = 1.26–1.53 × 10⁵ M⁻¹

Pentamer affinity is substantially lower than hexamer (Kₐ 6.16 × 10⁶ M⁻¹), defining a distinct binding regime.

ITC at 25°C; pumpkin phloem exudate lectin.

Evidence Dimension	Binding constant (K_a) to pumpkin phloem exudate lectin
Target Compound Data	K_a = 1.26-1.53 × 10^5 M^(-1)
Comparator Or Baseline	Hexa-N-acetylchitohexaose: K_a = 6.16 × 10^6 M^(-1)
Quantified Difference	Hexamer affinity is ~40-fold higher than pentamer affinity
Conditions	Isothermal titration calorimetry (ITC) at 25°C [1]

Why This Matters

This data is critical for studies of carbohydrate-protein interactions. It quantitatively confirms that the pentamer cannot substitute for the hexamer in assays requiring high-affinity binding, and vice-versa, making the selection of the correct oligomer length paramount for experimental design.

• [1] Narayan, V. L. S., et al. (2011). Isothermal titration calorimetric and computational studies on the binding of chitooligosaccharides to pumpkin (Cucurbita maxima) phloem exudate lectin. The Journal of Physical Chemistry B, 115(14), 4197-4205. View Source

Chitin Deacetylase Isozyme Substrate Profiles

A study of five different chitin deacetylase (CDA) isozymes from Ustilago maydis reveals distinct substrate preferences that are highly dependent on oligosaccharide length. For instance, with isozyme UmCda4, penta-N-acetylchitopentaose (A5) is primarily processed into a mono-deacetylated product (A4D1) at a relative activity of 88±0%, whereas the tetraose (A4) is processed differently, yielding predominantly A3D1 (78±1%) [1]. Conversely, the hexaose (A6) is deacetylated by UmCda4 to yield a complex mixture where A5D1 is only 14±0% [1]. This demonstrates that the pentamer is not an intermediate in activity between the tetraose and hexaose but rather has a unique and optimal substrate profile for certain isozymes.

CDA Isozyme Activity

Head-to-head

Pentamer → A4D1: 88±0% (UmCda4)

Tetramer → A3D1: 78±1%; Hexamer → A5D1: 14±0%

Product profile is distinct and not an average of tetramer and hexamer responses.

Recombinant U. maydis CDA isozymes; HPLC analysis.

Evidence Dimension	Relative enzyme activity (%) for production of specific deacetylated products by U. maydis CDA isozymes
Target Compound Data	A5 -> A4D1: 88±0% (UmCda4); A5 -> A4D1: 56±4% (UmCda5)
Comparator Or Baseline	A4 -> A3D1: 78±1% (UmCda4); A6 -> A5D1: 14±0% (UmCda4)
Quantified Difference	Pentamer deacetylation product profile is distinct and not an average of tetramer and hexamer profiles.
Conditions	In vitro enzyme assays with recombinant U. maydis CDA isozymes, product analysis by HPLC [1]

Why This Matters

For enzymologists and biochemists characterizing new chitin deacetylases or engineering them for biotechnological applications, the pentamer provides a distinct, well-resolved activity profile that differs significantly from both shorter and longer oligomers, making it an essential tool for studying substrate specificity.

• [1] Table 1: CDA Activity (%) on substrate. (2021). In: Characterization of Chitin Deacetylases from Ustilago maydis. PMC8092297. View Source

Chitin Synthase Activation by Pentamer

The addition of Penta-N-acetylchitopentaose to an in vitro yeast chitin synthase assay results in a significant, saturable increase in [14C]-GlcNAc incorporation into chitin, in the range of 11-25% [1]. This effect is shared by N-acetylchito-tetraose and -octaose, but not by oligosaccharides of other series [1]. Importantly, the magnitude of activation is dependent on both oligosaccharide concentration and size [1]. The pentamer's activity confirms it participates in this specific regulatory pathway, differentiating it from non-activating alternatives and highlighting the importance of a specific degree of polymerization for this biological function.

Chitin Synthase Activation

Class-level

11–25% increase in [¹⁴C]-GlcNAc incorporation

Supports pentamer as a size-dependent modulator in chitin biosynthesis research.

S. cerevisiae membrane assay; activation shared with tetraose and octaose.

Evidence Dimension	Increase in initial velocity of chitin synthesis in vitro
Target Compound Data	11-25% increase in [14C]-GlcNAc incorporation
Comparator Or Baseline	Tetraose and octaose elicit similar activation; other oligosaccharide series do not.
Quantified Difference	Activation is specific to N-acetylchitooses and dependent on DP.
Conditions	In vitro chitin synthase assay using a Saccharomyces cerevisiae membrane fraction [1]

Why This Matters

This evidence supports the use of Penta-N-acetylchitopentaose in studies of chitin biosynthesis regulation. It validates the pentamer as a biologically relevant modulator, distinct from generic oligosaccharides, and essential for dissecting the size-dependence of chitin synthase activation.

• [1] Becker, H. F., et al. (2011). Saccharomyces cerevisiae chitin biosynthesis activation by N-acetylchitooses depends on size and structure of chito-oligosaccharides. BMC Research Notes, 4, 454. View Source

Enzymatic Pentamer Synthesis

A biotechnological production method using metabolically engineered E. coli cells co-expressing the nodBC genes enables the gram-scale synthesis of penta-N-acetylchitopentaose and its deacetylated derivative, tetra-N-acetylchitopentaose, with a high volumetric yield of up to 2.5 g/L [1]. This robust and scalable process has been validated as a practical route for producing these specific chitooligosaccharides for research and application development [2]. The availability of this high-yield, recombinant route differentiates the pentamer and its specific deacetylated derivative from longer or more complex chitooligosaccharides, which may lack comparable production methods.

Biotechnological Production

Reported

Up to 2.5 g/L volumetric yield

Demonstrates a scalable recombinant route for research-grade pentamer supply.

E. coli co-expressing nodBC; high-density cultivation.

Evidence Dimension	Volumetric yield in recombinant E. coli fermentation
Target Compound Data	Up to 2.5 g/L for penta-N-acetylchitopentaose and its derivative
Comparator Or Baseline	N/A (Evidence supports compound-specific production feasibility)
Quantified Difference	N/A
Conditions	High-density cultivation of E. coli expressing nodC or nodBC genes [1]

Why This Matters

For procurement and project planning, this established, high-yield production route assures a reliable supply chain and reasonable cost for multi-gram quantities, which is critical for large-scale or long-term studies.

• [1] Samain, E., et al. (1997). Gram-scale synthesis of recombinant chitooligosaccharides in Escherichia coli. Carbohydrate Research, 302(1-2), 35-42. View Source
• [2] Samain, E., et al. (1999). Production of O-acetylated and sulfated chitooligosaccharides by recombinant Escherichia coli strains harboring different combinations of nod genes. Journal of Biotechnology, 72(1-2), 33-47. View Source

Penta-N-acetylchitopentaose: Key Applications

Probing Chitin Deacetylase Processivity

Given its unique status as the largest chitooligosaccharide substrate that undergoes complete deacetylation by enzymes like the Mucor rouxii chitin deacetylase [1], Penta-N-acetylchitopentaose is the optimal tool for investigating the processive deacetylation mechanism. Unlike the hexamer, which leaves a terminal residue intact, the pentamer allows researchers to study the full catalytic cycle, providing critical insights into enzyme-substrate interactions that are obscured with longer or shorter substrates.

Elucidating Lectin Structure-Activity Relationships

The 40-fold difference in binding affinity between penta-N-acetylchitopentaose and hexa-N-acetylchitohexaose for pumpkin phloem exudate lectin [1] makes the pentamer an indispensable calibrant. Studies aimed at mapping the carbohydrate-recognition domain of lectins or engineering proteins with altered glycan-binding specificities require this compound to precisely define the affinity threshold between low and high DP ligands. Substituting with a tetramer or hexamer would misrepresent the binding energy landscape.

Investigating Fungal Chitin Synthase Regulation

The demonstration that Penta-N-acetylchitopentaose, along with other N-acetylchitooses of specific lengths, activates chitin synthase in a saturable and size-dependent manner [1] establishes its role as a key reagent for studying fungal cell wall biogenesis. Research into the regulatory mechanisms of chitin synthase, or screening for inhibitors of this pathway, should include this compound as a positive control to dissect the size-specific effects of oligosaccharide modulators, as generic saccharides do not produce this effect.

Semi-Synthetic Nod Factor Precursor

The availability of a high-yield, recombinant production process for penta-N-acetylchitopentaose and its partially deacetylated derivative [1] makes it a practical and scalable precursor for the chemical synthesis of lipo-chitooligosaccharides (LCOs) [2]. These signaling molecules are central to the establishment of rhizobial symbiosis. Procuring the pentamer as a starting material enables the construction of diverse LCO analogs for fundamental plant-microbe interaction studies and agricultural biotechnology development.

Application

Selection Property

Validation Focus

Chitin deacetylase processivity studies

Complete deacetylation substrate pattern

Full catalytic cycle analysis

Lectin-glycan interaction studies

Binding affinity profile

Affinity threshold mapping

Fungal chitin synthase regulation studies

DP-dependent activation profile

Saturable modulation assay

Lipo-chitooligosaccharide (LCO) synthesis

Scalable recombinant precursor yield

Multi-gram synthesis feasibility

• [1] Tsigos, I., et al. (1999). Mode of action of chitin deacetylase from Mucor rouxii on N-acetylchitooligosaccharides. European Journal of Biochemistry, 261(3), 698-705. View Source
• [2] Narayan, V. L. S., et al. (2011). Isothermal titration calorimetric and computational studies on the binding of chitooligosaccharides to pumpkin (Cucurbita maxima) phloem exudate lectin. The Journal of Physical Chemistry B, 115(14), 4197-4205. View Source
• [3] Becker, H. F., et al. (2011). Saccharomyces cerevisiae chitin biosynthesis activation by N-acetylchitooses depends on size and structure of chito-oligosaccharides. BMC Research Notes, 4, 454. View Source
• [4] Samain, E., et al. (1997). Gram-scale synthesis of recombinant chitooligosaccharides in Escherichia coli. Carbohydrate Research, 302(1-2), 35-42. View Source
• [5] Samain, E., et al. (1999). Production of O-acetylated and sulfated chitooligosaccharides by recombinant Escherichia coli strains harboring different combinations of nod genes. Journal of Biotechnology, 72(1-2), 33-47. View Source